2-chloro-N-isoxazolo[5,4-b]pyridin-3-ylacetamide

• IUPAC Name: 2-chloro-N-([1,2]oxazolo[5,4-b]pyridin-3-yl)acetamide
• InChI: InChI=1S/C8H6ClN3O2/c9-4-6(13)11-7-5-2-1-3-10-8(5)14-12-7/h1-3H,4H2,(H,11,12,13)
• InChI Key: QIAQSOOPCGMYEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)ON=C2NC(=O)CCl
• Molecular Formula: C8H6ClN3O2
• DSSTOX Substance ID: DTXSID90439981
• Molecular Weight: 211.60 g/mol
• CAS RN: 753004-48-7

Description

2-chloro-N-isoxazolo[5,4-b]pyridin-3-ylacetamide is a chemical compound with the CAS Number: 753004-48-7. It has a molecular weight of 211.61 and its IUPAC name is 2-chloro-N-isoxazolo[5,4-b]pyridin-3-ylacetamide. The compound is solid in physical form.

Synthesis Analysis

The synthesis of similar compounds like pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds has been achieved from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst. This method provided the desired products with moderate to good yields.

Molecular Structure Analysis

The InChI code for 2-chloro-N-isoxazolo[5,4-b]pyridin-3-ylacetamide is 1S/C8H6ClN3O2/c9-4-6(13)11-7-5-2-1-3-10-8(5)14-12-7/h1-3H,4H2,(H,11,12,13).

Chemical Reactions Analysis

While specific chemical reactions involving 2-chloro-N-isoxazolo[5,4-b]pyridin-3-ylacetamide are not available, similar compounds like pyrazolo[3,4-b]pyridine have been synthesized via a sequential opening/closing cascade reaction.

Physical And Chemical Properties Analysis

2-chloro-N-isoxazolo[5,4-b]pyridin-3-ylacetamide is a solid compound. It has a molecular weight of 211.61.

Scientific Research Applications

1. Fluorescent Probes for Mercury Ion

The synthesis of novel imidazo[1,2-a]pyridine derivatives, including compounds structurally related to 2-chloro-N-isoxazolo[5,4-b]pyridin-3-ylacetamide, has been demonstrated as effective fluorescent probes for detecting mercury ions. These compounds, such as 1-(6-chloro-3-(5-chloropyridin-2-ylamino)imidazo[1,2-a]pyridin-2-yl)-2-ethylbutan-1-one, show efficient fluorescence in both acetonitrile and buffered aqueous solutions (Shao et al., 2011).

2. Antibacterial and Antiproliferative Activity

A series of sulfonamide isoxazolo[5,4-b]pyridine derivatives, related to the chemical structure of interest, exhibited antibacterial activity against Pseudomonas aeruginosa and Escherichia coli. Additionally, these compounds showed antiproliferative activity against breast carcinoma cell lines, indicating potential in cancer research (Poręba et al., 2015).

3. Synthesis of Polycyclic-Fused Isoxazolo[5,4-b]pyridines

Innovative methods for synthesizing new polycyclic-fused isoxazolo[5,4-b]pyridines have been developed. One approach involves microwave-assisted reactions in water, making the process environmentally friendly and suitable for high-throughput drug discovery efforts (Tu et al., 2009).